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Compound of Interest

Compound Name: Zadavotide guraxetan

CAS No.: 2192281-54-0

Cat. No.: B15607712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Zadavotide guraxetan ([177Lu]Lu-PSMA-I&T),

a targeted radioligand therapy, and its impact on progression-free survival (PFS) in the context

of metastatic castration-resistant prostate cancer (mCRPC) and recurrent glioblastoma. The

performance of Zadavotide guraxetan is compared with established alternative treatments,

supported by available clinical trial data.

Overview of Zadavotide Guraxetan
Zadavotide guraxetan is an innovative therapeutic agent that targets Prostate-Specific

Membrane Antigen (PSMA), a protein highly expressed on the surface of prostate cancer cells

and in the tumor neovasculature of other cancers, including glioblastoma. The therapy consists

of a PSMA-targeting ligand coupled with the beta-emitting radionuclide Lutetium-177 (177Lu).

This targeted approach allows for the delivery of localized radiation to cancer cells, minimizing

damage to surrounding healthy tissue.

Mechanism of Action: Targeted Radiation Delivery
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Zadavotide guraxetan's mechanism of action is centered on its high affinity for PSMA. Upon

intravenous administration, the PSMA-targeting component of Zadavotide guraxetan binds to

PSMA-expressing cancer cells. The attached Lutetium-177 then emits beta radiation, which

induces DNA double-strand breaks and other cellular damage, ultimately leading to cancer cell

death.
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Caption: Zadavotide guraxetan signaling pathway.

Progression-Free Survival in Metastatic Castration-
Resistant Prostate Cancer (mCRPC)
Zadavotide guraxetan has been evaluated in the Phase 3 ECLIPSE clinical trial for the

treatment of patients with PSMA-positive mCRPC who have progressed after treatment with an

androgen receptor pathway inhibitor (ARPI).

Zadavotide Guraxetan (177Lu-PSMA-I&T) Clinical Trial Data:

The ECLIPSE trial met its primary endpoint, demonstrating a statistically significant and

clinically meaningful improvement in radiographic progression-free survival (rPFS) for patients

treated with Zadavotide guraxetan compared to those who received a change in ARPI

therapy.[1][2] Specific quantitative data from the ECLIPSE trial have not yet been publicly

released.

Comparison with Standard-of-Care Therapies for mCRPC:

The following tables summarize the radiographic progression-free survival data for current

standard-of-care treatments for mCRPC, providing a benchmark for the anticipated

performance of Zadavotide guraxetan.
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Therapy Clinical Trial
Patient

Population

Median rPFS /

PFS

Hazard Ratio

(95% CI)

Enzalutamide PREVAIL
Chemotherapy-

naïve mCRPC

Not Reached vs

3.9 months

(Placebo)

0.19 (0.15-0.23)

Abiraterone

Acetate +

Prednisone

COU-AA-302
Chemotherapy-

naïve mCRPC

16.5 months vs

8.3 months

(Placebo)

Not Reported

Docetaxel
VENICE (Control

Arm)
mCRPC 6.2 months Not Applicable

Progression-Free Survival in Recurrent
Glioblastoma
Zadavotide guraxetan is also being investigated for the treatment of recurrent high-grade

gliomas. A clinical trial is currently underway to evaluate its safety and efficacy, with

progression-free survival at 6 months as a key endpoint. As of now, no data from this trial has

been released.

Comparison with Standard-of-Care Therapies for Recurrent Glioblastoma:

The following table presents progression-free survival data for commonly used treatments in

recurrent glioblastoma.

Therapy Clinical Trial / Study
Median PFS / PFS at 6

Months

Temozolomide (Standard

Schedule)
Meta-analysis 20.1% (PFS at 6 months)

Temozolomide (Metronomic

Schedule)
Meta-analysis 33.1% (PFS at 6 months)

Lomustine EORTC-26101 (Control Arm) 1.54 months

Lomustine + Bevacizumab EORTC-26101 4.17 months
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Experimental Protocols
Assessment of Radiographic Progression-Free Survival (rPFS) in mCRPC:

The evaluation of rPFS in clinical trials for mCRPC, such as the ECLIPSE trial, typically

adheres to the guidelines established by the Prostate Cancer Clinical Trials Working Group 3

(PCWG3). These criteria integrate findings from conventional imaging (CT, MRI, and bone

scans) to determine disease progression.

Key Methodological Points:

Imaging Modalities: Regular imaging is conducted using CT, MRI, and radionuclide bone

scans.

RECIST 1.1 Criteria: Soft tissue lesions are assessed using the Response Evaluation

Criteria in Solid Tumors version 1.1 (RECIST 1.1). Progression is defined as a 20% increase

in the sum of the diameters of target lesions, or the appearance of new lesions.

PCWG3 Criteria for Bone Lesions: Bone scans are evaluated for new lesions. The "2+2 rule"

is often applied, where the appearance of two or more new lesions on a bone scan,

confirmed on a subsequent scan, indicates progression.

Blinded Independent Central Review (BICR): To ensure objectivity, imaging results are

typically reviewed by a central panel of radiologists who are blinded to the treatment

allocation.
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Caption: Experimental workflow for rPFS assessment.

Conclusion
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Zadavotide guraxetan represents a promising targeted radioligand therapy with the potential

to improve progression-free survival in patients with PSMA-positive cancers. The positive top-

line results from the Phase 3 ECLIPSE trial in mCRPC are encouraging. A full evaluation of its

comparative efficacy will be possible upon the public release of the complete dataset. The

ongoing investigation in recurrent glioblastoma will further define the therapeutic utility of this

innovative treatment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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